![molecular formula C14H19FN2O B7560557 2-fluoro-N,5-dimethyl-N-piperidin-4-ylbenzamide](/img/structure/B7560557.png)
2-fluoro-N,5-dimethyl-N-piperidin-4-ylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-fluoro-N,5-dimethyl-N-piperidin-4-ylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is a member of the benzamide family of compounds and is commonly referred to as FUB-PB-22. The compound has been found to possess unique properties that make it suitable for use in various scientific applications.
Mechanism of Action
The exact mechanism of action of FUB-PB-22 is not fully understood. However, it is believed to interact with the cannabinoid receptors in the brain, particularly the CB1 receptor. This interaction leads to the activation of the receptor, which results in the release of various neurotransmitters that are involved in pain perception and inflammation.
Biochemical and Physiological Effects
FUB-PB-22 has been found to have various biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, indicating its potential as a pain-relieving and anti-inflammatory agent. The compound has also been found to have anxiolytic properties, which could make it useful in the treatment of anxiety disorders.
Advantages and Limitations for Lab Experiments
One advantage of using FUB-PB-22 in laboratory experiments is its high potency. This means that only small amounts of the compound are required to produce significant effects, making it cost-effective. However, one limitation of using FUB-PB-22 is its potential for abuse. The compound has been found to have psychoactive effects, which could make it attractive to individuals seeking recreational drugs.
Future Directions
There are several future directions for the research of FUB-PB-22. One potential direction is the development of FUB-PB-22-based drugs for the treatment of pain and inflammation. Another potential direction is the investigation of the compound's effects on other physiological systems, such as the immune system. Additionally, further research is needed to fully understand the mechanism of action of FUB-PB-22 and its potential for abuse.
Synthesis Methods
The synthesis of FUB-PB-22 involves the reaction of 4-fluorobenzoyl chloride with N,5-dimethylpiperidin-4-amine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using chromatographic techniques to yield pure FUB-PB-22.
Scientific Research Applications
FUB-PB-22 has been found to have potential applications in scientific research, particularly in the field of medicine. It has been shown to possess analgesic properties, making it a potential candidate for the development of pain-relieving drugs. The compound has also been found to have anti-inflammatory properties, which could make it useful in the treatment of various inflammatory conditions.
properties
IUPAC Name |
2-fluoro-N,5-dimethyl-N-piperidin-4-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN2O/c1-10-3-4-13(15)12(9-10)14(18)17(2)11-5-7-16-8-6-11/h3-4,9,11,16H,5-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NORGEHWYVOXPIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)F)C(=O)N(C)C2CCNCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-N,5-dimethyl-N-piperidin-4-ylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.